Cas no 2200031-58-7 (N-(3-{1-oxa-4-azaspiro5.5undecan-4-yl}-3-oxopropyl)prop-2-enamide)

• Product Name: N-(3-{1-oxa-4-azaspiro5.5undecan-4-yl}-3-oxopropyl)prop-2-enamide
• CAS No: 2200031-58-7
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5414092
• PubChem ID: 145893114
• Update Time: 2025-10-28

N-(3-{1-oxa-4-azaspiro5.5undecan-4-yl}-3-oxopropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2200031-58-7
• Z1479338110
• N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide
• N-[3-(1-Oxa-4-azaspiro[5.5]undecan-4-yl)-3-oxopropyl]prop-2-enamide
• EN300-26576385
• N-[3-(1-Oxa-4-azaspiro[5.5]undec-4-yl)-3-oxopropyl]-2-propenamide
• N-(3-{1-oxa-4-azaspiro5.5undecan-4-yl}-3-oxopropyl)prop-2-enamide

• Inchi： 1S/C15H24N2O3/c1-2-13(18)16-9-6-14(19)17-10-11-20-15(12-17)7-4-3-5-8-15/h2H,1,3-12H2,(H,16,18)
• InChI Key： GJKWHOZOIUCDBF-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CC2(CCCCC2)OCC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.0±50.0 °C(Predicted)
• pka: 14.55±0.46(Predicted)

Additional information on N-(3-{1-oxa-4-azaspiro5.5undecan-4-yl}-3-oxopropyl)prop-2-enamide

N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide (CAS No. 2200031-58-7): A Comprehensive Overview

N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide (CAS No. 2200031-58-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The chemical structure of N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide (CAS No. 2200031-58-7) is defined by a spirocyclic framework with an oxirane ring and an amide functional group. The spirocyclic structure provides a rigid conformation that can influence the compound's pharmacological properties, such as its ability to cross the blood-brain barrier and its binding affinity to specific receptors. The presence of the amide group also contributes to its solubility and stability in various solvents.

The molecular formula of this compound is C₁₉H₃₁N₃O₃, with a molecular weight of approximately 349.46 g/mol. Its high molecular weight and complex structure make it an interesting candidate for detailed structural analysis using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Synthesis Methods

The synthesis of N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide involves several steps, each designed to introduce specific functional groups and achieve the desired spirocyclic structure. One common approach is to start with a suitable spirocyclic precursor, such as a 1,4-diazaspiro[5.5]undecane derivative, which can be synthesized through a ring-closing metathesis reaction or a Diels-Alder cycloaddition.

The next step involves the introduction of the oxirane ring through an epoxidation reaction, followed by the formation of the amide group via an amidation reaction. The final step typically involves the coupling of the spirocyclic intermediate with an appropriate acrylamide derivative to form the target compound. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

Biological Activities

N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide has shown promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has demonstrated that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration.

In particular, it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, it exhibits anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines and chemokines in microglial cells. These findings suggest that N-(3-{1-oxa-4-azaspiro[5.5]undecan-4-yl}-3-oxopropyl)prop-2-enamide could serve as a potential therapeutic agent for managing neuroinflammation and neurodegeneration.

Beyond neurodegenerative diseases, this compound has also shown potential in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of caspase-dependent apoptotic pathways.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of N-(3-{1-oxa-4azaspiro[5.5]undecan4yl}3oxopropyl)prop2enamide. Several phase I clinical trials are currently underway to assess its safety, tolerability, and pharmacokinetic profile in human subjects. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or adverse reactions.

In addition to these clinical trials, ongoing research is focused on optimizing the chemical structure of this compound to enhance its therapeutic efficacy and reduce toxicity. Computational methods, such as molecular docking studies and quantum mechanics calculations, are being employed to identify key structural features that contribute to its biological activities.

Conclusion

N-(3-{1-oXa4azaspiro[5.5]undecan4yl}3oxopropyl)prop2enamide (CAS No. 2200031587) represents a promising candidate for the development of novel therapeutics in the fields of neurodegenerative diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an intriguing subject for further research and development. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.